Cas no 1546698-82-1 (5-AZIDOPYRIDINE-2-CARBONITRILE)

• Product Name: 5-AZIDOPYRIDINE-2-CARBONITRILE
• CAS No: 1546698-82-1
• MF: C₆H₃N₅
• MW: 145.121519327164
• MDL: MFCD24219628
• CID: 5244280
• Update Time: 2025-05-22

5-AZIDOPYRIDINE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 5-azido-
• 5-AZIDOPYRIDINE-2-CARBONITRILE

• MDL： MFCD24219628
• Inchi： 1S/C6H3N5/c7-3-5-1-2-6(4-9-5)10-11-8/h1-2,4H
• InChI Key： LDMDEFXKRAHIEM-UHFFFAOYSA-N
• SMILES： N(C1=CN=C(C#N)C=C1)=[N+]=[N-]

Additional information on 5-AZIDOPYRIDINE-2-CARBONITRILE

5-AZIDOPYRIDINE-2-CARBONITRILE (CAS 1546698-82-1): A Versatile Building Block in Organic Synthesis and Drug Discovery

5-AZIDOPYRIDINE-2-CARBONITRILE (CAS 1546698-82-1) is a highly valuable heterocyclic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications in pharmaceutical research and material science. This azido-functionalized pyridine derivative serves as a crucial intermediate in click chemistry reactions, particularly in the synthesis of complex molecular architectures through copper-catalyzed azide-alkyne cycloaddition (CuAAC).

The molecular structure of 5-AZIDOPYRIDINE-2-CARBONITRILE combines the electron-deficient nature of the pyridine ring with the highly reactive azido group at the 5-position and a cyano group at the 2-position. This unique combination makes it an excellent candidate for various cross-coupling reactions and bioconjugation strategies. Researchers have particularly focused on its applications in developing PET imaging probes and targeted drug delivery systems, which are currently hot topics in medicinal chemistry.

In the field of drug discovery, 5-AZIDOPYRIDINE-2-CARBONITRILE has emerged as a key building block for creating small molecule inhibitors targeting various disease pathways. Its ability to participate in bioorthogonal chemistry makes it invaluable for labeling biomolecules without interfering with native biological processes. Recent studies have demonstrated its utility in developing kinase inhibitors and epigenetic modulators, addressing the growing demand for novel cancer therapeutics.

The compound's synthetic versatility has made it particularly relevant in the context of combinatorial chemistry and high-throughput screening platforms. Pharmaceutical companies are increasingly incorporating this azidopyridine derivative into their fragment-based drug design strategies, as it allows for rapid diversification of molecular scaffolds. This aligns with current industry trends toward more efficient lead compound optimization processes.

From a material science perspective, 5-AZIDOPYRIDINE-2-CARBONITRILE has shown promise in the development of functional polymers and smart materials. Its ability to undergo photochemical reactions makes it suitable for creating light-responsive materials, a rapidly growing area of research in nanotechnology. The compound's thermal stability and solubility profile further enhance its utility in various coating applications and surface modifications.

The synthesis of 5-AZIDOPYRIDINE-2-CARBONITRILE typically involves the nucleophilic substitution of an appropriate pyridine precursor with sodium azide, followed by careful purification to ensure high purity. Recent advancements in flow chemistry techniques have improved the safety and scalability of this process, addressing common questions about azide handling in industrial settings. Manufacturers now offer this compound with various purity grades to meet different research needs.

In analytical applications, 5-AZIDOPYRIDINE-2-CARBONITRILE serves as a valuable mass spectrometry tag for protein and peptide analysis. Its unique fragmentation pattern enables precise identification of modified biomolecules, making it useful in proteomics research. This application has gained particular relevance with the increasing focus on post-translational modification studies in systems biology.

The commercial availability of 5-AZIDOPYRIDINE-2-CARBONITRILE has expanded significantly in recent years, reflecting its growing importance in chemical research. Suppliers typically provide detailed spectroscopic data (including 1H NMR, 13C NMR, and HRMS) and certificates of analysis to facilitate its use in regulated environments. Proper storage conditions (typically at 2-8°C under inert atmosphere) are emphasized to maintain the compound's stability over time.

Looking forward, the applications of 5-AZIDOPYRIDINE-2-CARBONITRILE are expected to expand further with advancements in bioconjugation techniques and catalytic systems. Its role in developing theranostic agents (combining therapy and diagnosis) represents a particularly promising direction, aligning with the current trend toward personalized medicine. Researchers are also exploring its potential in creating molecular probes for studying biological processes at the single-molecule level.

For laboratories working with 5-AZIDOPYRIDINE-2-CARBONITRILE, it's important to follow standard safety protocols for handling organic azides, including the use of appropriate personal protective equipment and engineering controls. While the compound offers numerous research opportunities, proper risk assessment and waste disposal procedures should always be implemented to ensure safe laboratory practices.